Cas no 1361656-83-8 (2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361656-83-8
• MF: C₁₂H₈Cl₃NO₂
• MW: 304.556420326233
• CID: 4800272
• Update Time: 2025-06-07

2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H8Cl3NO2/c13-7-1-2-8(14)11(15)10(7)9-6(5-17)3-4-16-12(9)18/h1-4,17H,5H2,(H,16,18)
• InChI Key： TWUSPHYNWDWTEG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(NC=CC=1CO)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol

2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol (CAS No. 1361656-83-8): An Overview of Its Structure, Synthesis, and Applications

2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol (CAS No. 1361656-83-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a hydroxyl group, and a trichlorophenyl substituent. These structural features contribute to its potential applications in various areas, including drug discovery and development.

The molecular formula of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol is C₁₄H₉Cl₃NO₂, with a molecular weight of approximately 310.57 g/mol. The compound's unique structure provides it with several interesting properties, such as high stability and specific interactions with biological targets. These properties make it an attractive candidate for further investigation in the development of novel therapeutic agents.

The synthesis of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol has been the subject of several studies. One common synthetic route involves the reaction of 2-chloro-3-(2,3,6-trichlorophenyl)pyridine with an appropriate nucleophile to introduce the hydroxymethyl group. This process typically requires careful control of reaction conditions to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its biological activity, 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. These findings highlight the compound's potential as a lead molecule for further optimization and development into therapeutic agents.

The pharmacological properties of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol have also been explored in preclinical studies. In vitro assays have shown that it possesses good solubility and stability under physiological conditions, which are crucial factors for drug development. Additionally, preliminary toxicity studies have indicated that the compound has a favorable safety profile at therapeutic concentrations.

To further understand the mechanism of action of 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol, researchers have conducted detailed biochemical and cellular studies. These investigations have revealed that the compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions. This binding mode contributes to its selective inhibition of target enzymes and provides insights into its potential therapeutic applications.

In addition to its direct biological effects, 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol has also been explored as a building block for the synthesis of more complex molecules. Its functional groups can be readily modified through various chemical reactions to generate a library of derivatives with diverse biological activities. This approach allows for the rapid screening of compounds to identify those with enhanced potency or selectivity.

The future prospects for 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol are promising. Ongoing research is focused on optimizing its chemical structure to improve its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical trials and commercial applications.

In conclusion, 2-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-4-methanol (CAS No. 1361656-83-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field.